Cas no 2523-44-6 (2-Chloro-9H-fluorene)

2-Chloro-9H-fluorene is a halogenated derivative of fluorene, characterized by the substitution of a chlorine atom at the 2-position of the aromatic ring system. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its rigid polycyclic structure and reactive chloro group enable efficient functionalization through cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound exhibits high thermal and chemical stability, making it suitable for applications requiring robust aromatic frameworks. Its well-defined crystalline properties also facilitate purification and handling in laboratory and industrial settings. Researchers value 2-Chloro-9H-fluorene for its synthetic utility and consistent performance in complex molecular architectures.
2-Chloro-9H-fluorene structure
2-Chloro-9H-fluorene structure
Product Name:2-Chloro-9H-fluorene
CAS No:2523-44-6
MF:C13H9Cl
MW:200.66356253624
CID:43109
PubChem ID:17300
Update Time:2025-05-19

2-Chloro-9H-fluorene Chemical and Physical Properties

Names and Identifiers

    • 2-Chlorofluorene
    • 2-Chlorofluorene, Tech.
    • 2-chloro-9H-fluorene
    • 2-chloranyl-9H-fluorene
    • 2-Chlorfluoren
    • 2-Chloro-fluoren
    • 9H-Fluorene,2-chloro
    • Fluorene,2-chloro
    • Fluorene,2-chloro-(8CI)
    • Fluorene,2-chloro- (6CI,7CI,8CI)
    • NSC 97412
    • 2523-44-6
    • AM84837
    • NSC-97412
    • A817726
    • DTXSID80179889
    • FT-0611952
    • NSC97412
    • 2-Chloro-9H-fluorene #
    • 595GHW9NNV
    • UNII-595GHW9NNV
    • Fluorene, 2-chloro- (8CI)
    • SCHEMBL1921628
    • AC-5814
    • 9H-Fluorene, 2-chloro-
    • AI3-01713
    • AKOS015915005
    • Fluorene, 2-chloro-
    • MFCD00015480
    • 2-Chloro-9H-fluorene
    • Inchi: 1S/C13H9Cl/c14-11-5-6-13-10(8-11)7-9-3-1-2-4-12(9)13/h1-6,8H,7H2
    • InChI Key: FCPAQNZCCWBDSY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C3C=CC=CC=3CC=2C=1

Computed Properties

  • Exact Mass: 200.03900
  • Monoisotopic Mass: 200.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.1740 (rough estimate)
  • Melting Point: 96-97°C
  • Boiling Point: 258.08°C (rough estimate)
  • Flash Point: 157.5 °C
  • Refractive Index: 1.6012 (estimate)
  • PSA: 0.00000
  • LogP: 3.91120

2-Chloro-9H-fluorene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Chloro-9H-fluorene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C424710-50mg
2-Chloro-9H-fluorene
2523-44-6
50mg
$155.00 2023-05-18
TRC
C424710-100mg
2-Chloro-9H-fluorene
2523-44-6
100mg
$253.00 2023-05-18
TRC
C424710-250mg
2-Chloro-9H-fluorene
2523-44-6
250mg
$454.00 2023-05-18
TRC
C424710-500mg
2-Chloro-9H-fluorene
2523-44-6
500mg
$724.00 2023-05-18
TRC
C424710-1g
2-Chloro-9H-fluorene
2523-44-6
1g
$ 995.00 2022-06-06
TRC
C424710-1000mg
2-Chloro-9H-fluorene
2523-44-6
1g
$1200.00 2023-05-18
1PlusChem
1P006X6R-2g
9H-Fluorene, 2-chloro-
2523-44-6
2g
$127.00 2024-05-20
1PlusChem
1P006X6R-10g
9H-Fluorene, 2-chloro-
2523-44-6
10g
$320.00 2024-05-20
A2B Chem LLC
AD22147-2g
9H-Fluorene, 2-chloro-
2523-44-6
2g
$118.00 2024-04-20
A2B Chem LLC
AD22147-10g
9H-Fluorene, 2-chloro-
2523-44-6
10g
$290.00 2024-04-20

2-Chloro-9H-fluorene Production Method

2-Chloro-9H-fluorene Related Literature

Additional information on 2-Chloro-9H-fluorene

Professional Introduction to 2-Chloro-9H-fluorene (CAS No. 2523-44-6)

2-Chloro-9H-fluorene, with the chemical formula C13H9Cl, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its CAS number 2523-44-6, has garnered considerable attention due to its versatile applications in the creation of advanced materials and bioactive molecules. The presence of a chlorine substituent at the 2-position of the fluorene core enhances its reactivity, making it a valuable building block for further functionalization.

The fluorene scaffold itself is renowned for its rigidity, fluorescence properties, and stability, which make it highly desirable in various industrial and scientific applications. Specifically, 2-Chloro-9H-fluorene serves as a crucial precursor in the synthesis of polymers, OLED materials, and pharmaceutical intermediates. Its ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, facilitating the development of novel compounds with tailored properties.

In recent years, 2-Chloro-9H-fluorene has been extensively studied for its potential in medicinal chemistry. Researchers have leveraged its structural framework to design molecules with therapeutic efficacy. For instance, derivatives of fluorene have been explored as candidates for anticancer agents, owing to their ability to interact with biological targets and disrupt disease pathways. The chlorine atom at the 2-position provides a handle for further chemical modifications, enabling the synthesis of complex drug molecules that exhibit improved pharmacokinetic profiles.

One of the most compelling aspects of 2-Chloro-9H-fluorene is its role in the development of organic light-emitting diodes (OLEDs). The fluorene core contributes to the material's high thermal stability and luminous efficiency, which are critical for display technologies. Recent advancements in OLED research have highlighted the use of 2-Chloro-9H-fluorene as a key intermediate in synthesizing host and dopant materials that enhance device performance. This application underscores the compound's importance in both academic research and industrial innovation.

The synthesis of 2-Chloro-9H-fluorene typically involves chlorination reactions on fluorene or its derivatives. Modern synthetic methodologies have focused on improving yield and selectivity while minimizing environmental impact. Catalytic processes and green chemistry principles have been increasingly adopted to achieve these goals. Such innovations not only enhance efficiency but also align with global sustainability efforts.

In addition to its applications in pharmaceuticals and materials science, 2-Chloro-9H-fluorene has found utility in agrochemical research. Functionalized fluorenes are being investigated as potential herbicides and fungicides due to their structural stability and biological activity. The versatility of this compound allows chemists to design molecules that target specific enzymatic pathways in pests, offering a promising alternative to conventional agrochemicals.

The chemical reactivity of 2-Chloro-9H-fluorene is further highlighted by its participation in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations enable the formation of carbon-carbon bonds under mild conditions, facilitating the construction of complex molecular architectures. Such reactions are pivotal in synthesizing advanced materials and bioactive compounds.

Recent studies have also explored the photophysical properties of 2-Chloro-9H-fluorene and its derivatives. The compound's fluorescence characteristics make it suitable for use in sensors and imaging techniques. Researchers have developed fluorescent probes based on fluorene derivatives that can detect specific analytes with high sensitivity. This application has significant implications in diagnostic chemistry and environmental monitoring.

The industrial production of 2-Chloro-9H-fluorene adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as column chromatography and recrystallization to isolate the compound from reaction mixtures. These processes are essential for meeting the demands of pharmaceutical and specialty chemical industries.

The future prospects of 2-Chloro-9H-fluorene are vast, with ongoing research focusing on expanding its applications beyond current domains. Innovations in synthetic chemistry continue to unlock new possibilities for this versatile compound. As scientific understanding evolves, so too will the ways in which 2523-44-6 is utilized across various sectors.

In conclusion, 2-Chloro-9H-fluorene (CAS No. 2523-44-6) represents a cornerstone in modern chemical synthesis and application development. Its unique structural features and reactivity make it indispensable in pharmaceuticals, materials science, agrochemicals, and beyond. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing scientific knowledge and technological innovation.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm